(E)-5-phenyl-3-((phenylamino)methylene)thiophene-2(3H)-thione

• IUPAC Name: 5-phenyl-3-(phenyliminomethyl)thiophene-2-thiol
• InChI: InChI=1S/C17H13NS2/c19-17-14(12-18-15-9-5-2-6-10-15)11-16(20-17)13-7-3-1-4-8-13/h1-12,19H
• InChI Key: INDJFTMRPWNEOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(S2)S)C=NC3=CC=CC=C3
• Molecular Formula: C17H13NS2
• Molecular Weight: 295.4 g/mol

Description

(E)-5-phenyl-3-((phenylamino)methylene)thiophene-2(3H)-thione, also known as PT, is a sulfur-containing compound that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

(E)-5-phenyl-3-((phenylamino)methylene)thiophene-2(3H)-thione has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticancer, antiviral, and antimicrobial activities. This compound has been shown to inhibit the proliferation of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been reported to inhibit the replication of HIV-1 and hepatitis B virus. In addition, this compound has been shown to possess antibacterial activity against various Gram-positive and Gram-negative bacteria.

Mechanism of Action

Target of Action

The primary target of the compound, also known as (E)-5-phenyl-3-((phenylamino)methylene)thiophene-2(3H)-thione or IFLab1_001178, is Heat shock protein HSP 90-alpha . This protein plays a crucial role in promoting the maturation, structural maintenance, and proper regulation of specific target proteins involved in cell cycle control and signal transduction .

Mode of Action

The compound interacts with its target, the Heat shock protein HSP 90-alpha, by binding to it .

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown

Action Environment

Factors such as pH, temperature, and the presence of other molecules could potentially affect its activity .

Advantages and Limitations for Lab Experiments

(E)-5-phenyl-3-((phenylamino)methylene)thiophene-2(3H)-thione has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits low toxicity towards normal cells. However, this compound has some limitations for lab experiments. It is insoluble in water, which may limit its use in certain assays. In addition, this compound has a relatively short half-life, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of (E)-5-phenyl-3-((phenylamino)methylene)thiophene-2(3H)-thione. One potential direction is the development of this compound-based anticancer drugs. This compound has shown promising results in vitro and in vivo, and further studies are needed to evaluate its efficacy and safety in humans. Another potential direction is the development of this compound-based antiviral and antibacterial agents. This compound has shown activity against various viruses and bacteria, and further studies are needed to evaluate its potential as a therapeutic agent. Finally, the development of this compound-based antioxidants and anti-inflammatory agents may also be a promising direction for future research.

Synthesis Methods

(E)-5-phenyl-3-((phenylamino)methylene)thiophene-2(3H)-thione can be synthesized through a one-pot reaction of 2-acetylthiophene and aniline in the presence of a catalytic amount of p-toluenesulfonic acid. The reaction mixture is heated under reflux for several hours, and the resulting product is purified through recrystallization. This method has been reported to yield this compound with a high purity and yield.